Cas no 18616-06-3 (4-Pyridinecarboxylic acid, 2,2'-dithiobis-)

• Product Name: 4-Pyridinecarboxylic acid, 2,2'-dithiobis-
• CAS No: 18616-06-3
• MF: C₁₂H₈N₂O₄S₂
• MW: 308.332920074463
• CID: 3831074
• PubChem ID: 20505648
• Update Time: 2025-04-22

4-Pyridinecarboxylic acid, 2,2'-dithiobis- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 2,2'-dithiobis-
• 4-Pyridinecarboxylic acid, 2,2'-dithiobis- (9CI)
• SCHEMBL2096200
• 18616-06-3
• 4-Pyridinecarboxylic acid, 2,2a(2)-dithiobis-
• DTXSID801267120

• Inchi： 1S/C12H8N2O4S2/c15-11(16)7-1-3-13-9(5-7)19-20-10-6-8(12(17)18)2-4-14-10/h1-6H,(H,15,16)(H,17,18)
• InChI Key： KTWIATYFXLGCQQ-UHFFFAOYSA-N
• SMILES： S(C1=NC=CC(C(O)=O)=C1)SC1=NC=CC(C(O)=O)=C1

Computed Properties

• Exact Mass: 307.99254909Da
• Monoisotopic Mass: 307.99254909Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 151Ų